Cas no 1065472-91-4 (Hydroxy Bosentan-d4)

• Product Name: Hydroxy Bosentan-d4
• CAS No: 1065472-91-4
• MF: C₂₇H₂₉N₅O₇S
• MW: 571.638111829758
• CID: 824178
• PubChem ID: 59818143
• Update Time: 2025-04-19

Hydroxy Bosentan-d4 Chemical and Physical Properties

Names and Identifiers

• Hydroxy Bosentan-d4
• 4-(1-hydroxy-2-methylpropan-2-yl)-N-[5-(2-methoxyphenoxy)-2-pyrimidin-2-yl-6-(1,1,2,2-tetradeuterio-2-hydroxyethoxy)pyrimidin-4-yl]benzenesulfonamide
• Ro 48-5033-d4
• Ro 48-8634-d4
• CS-0376967
• 1065472-91-4
• DTXSID90733077
• SCHEMBL14026702
• N-[6-{[2-Hydroxy(~2~H_4_)ethyl]oxy}-5-(2-methoxyphenoxy)[2,2'-bipyrimidin]-4-yl]-4-(1-hydroxy-2-methylpropan-2-yl)benzene-1-sulfonamide
• HY-121385S1

• Inchi： 1S/C27H29N5O7S/c1-27(2,17-34)18-9-11-19(12-10-18)40(35,36)32-23-22(39-21-8-5-4-7-20(21)37-3)26(38-16-15-33)31-25(30-23)24-28-13-6-14-29-24/h4-14,33-34H,15-17H2,1-3H3,(H,30,31,32)/i15D2,16D2
• InChI Key： FAJQMBCLPZWTQJ-ONNKGWAKSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)CO)(NC1C(=C(N=C(C2N=CC=CN=2)N=1)OC([2H])([2H])C([2H])([2H])O)OC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 571.20400
• Monoisotopic Mass: 571.20387644g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 174Ų

Experimental Properties

• Melting Point: 124-127°C
• PSA: 174.26000
• LogP: 4.33010